3-(dimethylamino)piperidin-2-one
Overview
Description
3-(Dimethylamino)piperidin-2-one is an organic compound, commonly known as DMAP, that is used as a catalyst in organic synthesis. It is a white, crystalline solid that is soluble in polar organic solvents such as alcohol and acetone. DMAP has been used for decades in the synthesis of a variety of compounds and has recently been used in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals.
Scientific Research Applications
DMAP is widely used in organic synthesis due to its versatility and ease of use. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other specialty chemicals. It is also used as a catalyst in the synthesis of polymers and in the synthesis of peptides and proteins. In addition, DMAP has been used in the synthesis of cyclic compounds, such as cyclic peptides and cyclic amines.
Mechanism of Action
DMAP acts as a catalyst in organic synthesis by activating the substrates of the reaction, allowing them to react more quickly and efficiently. It does this by forming a complex with the substrates, which lowers the activation energy of the reaction and increases the reaction rate. This complex is formed through hydrogen bonding and electrostatic interactions between the DMAP molecule and the substrate molecules.
Biochemical and Physiological Effects
DMAP is not known to have any significant biochemical or physiological effects. It is not known to be toxic, mutagenic, or carcinogenic, and it has not been found to be an endocrine disruptor. In addition, it is not known to accumulate in the environment or in the bodies of animals or humans.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DMAP in organic synthesis is its ability to increase the reaction rate and yield of the reaction. This makes it an ideal catalyst for a variety of reactions. However, DMAP has some limitations in lab experiments. It is not as effective in catalyzing reactions at low temperatures, and it can be difficult to remove from the reaction mixture after the reaction is complete. In addition, DMAP can react with some substrates, which can lead to unwanted side reactions.
Future Directions
The use of DMAP in organic synthesis is continuously evolving. Potential future directions for DMAP include the development of new catalysts based on DMAP, the development of new methods for the synthesis of DMAP, and the development of new methods for the synthesis of compounds using DMAP as a catalyst. In addition, further research is needed to better understand the mechanism of action of DMAP and to develop new applications for DMAP in organic synthesis.
Synthesis Methods
DMAP is synthesized through a multi-step process. The first step involves the reaction of dimethylamine with acetic anhydride in the presence of a base, such as pyridine, to produce dimethylaminopropionic acid. This reaction is followed by the reaction of dimethylaminopropionic acid with formaldehyde in the presence of an acid, such as hydrochloric acid, to produce 3-(dimethylamino)piperidin-2-one.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(dimethylamino)piperidin-2-one involves the reaction of piperidin-2-one with dimethylamine in the presence of a suitable catalyst.", "Starting Materials": [ "Piperidin-2-one", "Dimethylamine", "Catalyst" ], "Reaction": [ "Add piperidin-2-one to a reaction flask", "Add dimethylamine to the reaction flask", "Add a suitable catalyst to the reaction flask", "Heat the reaction mixture to a suitable temperature and stir for a suitable time", "Cool the reaction mixture and isolate the product by filtration or extraction", "Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
802859-14-9 |
Product Name |
3-(dimethylamino)piperidin-2-one |
Molecular Formula |
C7H14N2O |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
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